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Compound of Interest

Compound Name: 1-(6-Chloropyridin-2-yl)piperazine

Cat. No.: B1586938

Welcome to the dedicated technical support guide for the purification of 1-(6-Chloropyridin-2-
yl)piperazine. This resource is designed for researchers, scientists, and drug development
professionals to navigate the common challenges associated with obtaining this key synthetic
intermediate in high purity. Here, we move beyond simple protocols to explain the underlying
principles of purification strategies, empowering you to troubleshoot effectively and adapt
methodologies to your specific experimental context.

Understanding the Molecule: Key Physicochemical
Properties

Before delving into purification, a firm grasp of the physicochemical properties of 1-(6-
Chloropyridin-2-yl)piperazine is crucial for selecting the appropriate techniques and
anticipating potential challenges.
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Significance for
Property Value e .-
Purification

Unique identifier for ensuring
CAS Number 87394-54-5[1][2] you are working with the

correct compound.

Molecular Formula CoH12CIN3[1][2]

Relevant for calculating molar
Molecular Weight 197.67 g/mol [1] equivalents and for mass

spectrometry analysis.

A significant deviation from this
Appearance Off-white to yellow powder[1] appearance may indicate the

presence of impurities.

A broad melting range is often
_ _ indicative of impurities. A sharp
Melting Point 40-46 °C[1] ] o
melting point is a good

indicator of purity.

Proper storage is essential to
Storage 0-8 °C[1] prevent degradation and the

formation of new impurities.

Purification Strategy Workflow

The selection of an appropriate purification strategy is contingent on the scale of your
synthesis, the nature of the impurities, and the desired final purity. The following diagram
outlines a general workflow for the purification of 1-(6-Chloropyridin-2-yl)piperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloropyridin-2-yl-piperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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